Cas no 181147-28-4 (Hydrazinecarboximidamide, 2,2'-(1,3-phenylenedimethylidyne)bis-, dihydrochloride)

• Product Name: Hydrazinecarboximidamide, 2,2'-(1,3-phenylenedimethylidyne)bis-, dihydrochloride
• CAS No: 181147-28-4
• MF: C₁₀H₁₆Cl₂N₈
• MW: 319.19
• CID: 5089391
• Update Time: 2025-10-22

Hydrazinecarboximidamide, 2,2'-(1,3-phenylenedimethylidyne)bis-, dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboximidamide, 2,2'-(1,3-phenylenedimethylidyne)bis-, dihydrochloride

• Inchi： 1S/C10H14N8.2ClH/c11-9(12)17-15-5-7-2-1-3-8(4-7)6-16-18-10(13)14;;/h1-6H,(H4,11,12,17)(H4,13,14,18);2*1H/b15-5+,16-6+;;
• InChI Key： YZGIIAFNMJQKRC-CLEIDKRQSA-N
• SMILES： C1C=CC(/C=N/NC(N)=N)=CC=1/C=N/NC(N)=N.Cl.Cl

Additional information on Hydrazinecarboximidamide, 2,2'-(1,3-phenylenedimethylidyne)bis-, dihydrochloride

Comprehensive Analysis of Hydrazinecarboximidamide, 2,2'-(1,3-phenylenedimethylidyne)bis-, dihydrochloride (CAS No. 181147-28-4)

Hydrazinecarboximidamide, 2,2'-(1,3-phenylenedimethylidyne)bis-, dihydrochloride (CAS No. 181147-28-4) is a specialized organic compound with significant applications in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of hydrazine derivatives, which are widely studied for their unique chemical properties and potential therapeutic benefits. The dihydrochloride form enhances its solubility and stability, making it a preferred choice for laboratory use.

The molecular structure of Hydrazinecarboximidamide, 2,2'-(1,3-phenylenedimethylidyne)bis-, dihydrochloride features a central 1,3-phenylenedimethylidyne core, which is symmetrically substituted with hydrazinecarboximidamide groups. This arrangement contributes to its ability to act as a chelating agent or ligand in coordination chemistry, a property that has garnered interest in materials science and catalysis. Researchers are particularly intrigued by its potential role in drug design and molecular recognition due to its ability to form stable complexes with metal ions.

In recent years, the demand for Hydrazinecarboximidamide derivatives has surged, driven by their relevance in anticancer research and antimicrobial studies. The compound's ability to interact with biological targets, such as enzymes and DNA, has positioned it as a candidate for targeted therapy. For instance, its structural similarity to known enzyme inhibitors has prompted investigations into its efficacy against specific disease pathways. This aligns with the growing trend of precision medicine, where compounds like CAS No. 181147-28-4 are tailored to address unmet medical needs.

From a synthetic perspective, Hydrazinecarboximidamide, 2,2'-(1,3-phenylenedimethylidyne)bis-, dihydrochloride is synthesized through a multi-step process involving condensation reactions and salt formation. The purity and yield of the final product are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with good laboratory practices (GLP).

The versatility of CAS No. 181147-28-4 extends to its use in nanotechnology and bioconjugation. Its ability to form stable linkages with other molecules makes it a valuable tool for developing biocompatible materials and drug delivery systems. For example, researchers are exploring its incorporation into nanoparticle coatings to enhance targeting efficiency in theranostic applications. This aligns with the broader interest in smart materials that respond to biological stimuli.

Environmental and safety considerations are paramount when handling Hydrazinecarboximidamide, 2,2'-(1,3-phenylenedimethylidyne)bis-, dihydrochloride. While it is not classified as a hazardous substance under standard regulations, proper personal protective equipment (PPE) and ventilation are recommended during laboratory use. Disposal should adhere to waste management protocols to minimize ecological impact, reflecting the increasing emphasis on green chemistry principles.

In summary, Hydrazinecarboximidamide, 2,2'-(1,3-phenylenedimethylidyne)bis-, dihydrochloride (CAS No. 181147-28-4) is a compound of growing importance in interdisciplinary research. Its applications span pharmaceutical development, materials science, and biotechnology, making it a subject of ongoing exploration. As scientific inquiry advances, this compound is likely to play a pivotal role in addressing challenges in healthcare and sustainable technology.